1-Ethyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-Ethyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylic acid” is a chemical compound with the empirical formula C7H9IN2O2 . It is a solid substance .
Chemical Reactions Analysis
While specific chemical reactions involving “1-Ethyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylic acid” were not found in the available resources, pyrazoles in general are known to participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-Ethyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylic acid” include a molecular weight of 280.07 . It is a solid substance . More specific properties such as melting point, boiling point, and density were not found in the available resources.Scientific Research Applications
Medicinal Chemistry and Drug Development
1-Ethyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylic acid can serve as a valuable scaffold for designing novel drugs. Researchers can modify its structure to create derivatives with specific pharmacological properties. Some potential applications include:
D-Amino Acid Oxidase (DAO) Inhibition
- DAO Inhibitor : 3-Methylpyrazole-5-carboxylic acid, a close relative of our compound, is a potent and selective DAO inhibitor. DAO plays a role in regulating neurotransmitter levels, and inhibiting it could have therapeutic implications .
Organic Synthesis
- Heterobiaryls : 4-Iodopyrazole has been used in indium-mediated syntheses of heterobiaryls. These compounds find applications in materials science and organic electronics .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds such as 3-methylpyrazole-5-carboxylic acid have been reported to be potent and selective inhibitors of d-amino acid oxidase (dao) .
Mode of Action
For instance, some pyrazole derivatives are known to inhibit the activity of their target enzymes, leading to changes in cellular processes .
Biochemical Pathways
Given its potential role as a dao inhibitor , it may impact pathways involving D-amino acids.
Pharmacokinetics
Its solubility in polar organic solvents suggests that it may have good bioavailability.
Result of Action
Similar compounds have been used in the synthesis of new class of 2-phenylhydrazinylidene derivatives as antivirulence agents that inhibit staphylococcus aureus biofilm formation .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-Ethyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylic acid. For instance, its stability at room temperature suggests that it may be sensitive to heat. Additionally, its solubility in polar organic solvents indicates that the compound’s action may be influenced by the polarity of its environment.
properties
IUPAC Name |
1-ethyl-4-iodo-5-methylpyrazole-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9IN2O2/c1-3-10-4(2)5(8)6(9-10)7(11)12/h3H2,1-2H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCGRVEYXRKGTEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C(=N1)C(=O)O)I)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9IN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylic acid | |
CAS RN |
1354705-26-2 |
Source
|
Record name | 1-ethyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.